Cas no 2228465-48-1 (N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine)

• Product Name: N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine
• CAS No: 2228465-48-1
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 5792696
• PubChem ID: 165662260
• Update Time: 2025-06-12

N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{[3-(pentafluoroethyl)phenyl]methyl}hydroxylamine
• EN300-1971959
• 2228465-48-1
• N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine

• Inchi： 1S/C9H8F5NO/c10-8(11,9(12,13)14)7-3-1-2-6(4-7)5-15-16/h1-4,15-16H,5H2
• InChI Key： IBOJFJGUJOWWMZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(CNO)C=1)F

Computed Properties

• Exact Mass: 241.05260469g/mol
• Monoisotopic Mass: 241.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine

Introduction to N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine (CAS No. 2228465-48-1)

N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine, with the chemical formula C₉H₇F₅NO, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228465-48-1, has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents.

The molecular structure of N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine consists of a phenyl ring substituted with a pentafluoroethyl group at the 3-position, linked to a hydroxylamine moiety. The presence of the pentafluoroethyl group introduces strong electron-withdrawing effects, which can influence the reactivity and binding properties of the molecule. This feature makes it a valuable candidate for further exploration in drug design, particularly in targeting enzymes and receptors that are critical in various disease pathways.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity. The pentafluoroethyl group in N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine is a prime example of how fluorine atoms can be strategically incorporated into molecular structures to optimize pharmacological properties. This has led to numerous studies investigating the potential of such compounds in treating conditions ranging from cancer to inflammatory diseases.

One of the most compelling aspects of N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The hydroxylamine moiety is known to interact with the ATP-binding site of kinases, making it an effective tool for designing inhibitors. The pentafluoroethyl group further enhances this interaction by modulating the electronic properties of the molecule.

Recent research has demonstrated that fluorinated hydroxylamines can exhibit potent inhibitory activity against specific kinases. For instance, studies have shown that derivatives of hydroxylamines with fluorinated aliphatic groups can effectively block the activity of tyrosine kinases, which are overactive in many cancer types. N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine aligns with this trend, offering a promising lead compound for further optimization.

The synthesis of N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pentafluoroethyl group necessitates specialized synthetic techniques, such as fluorination reactions, which are critical for achieving the desired regioselectivity and functionalization. Advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated molecules like this one, facilitating their use in drug discovery programs.

In addition to its potential as a kinase inhibitor, N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine may also find applications in other therapeutic areas. For example, its structure suggests that it could interact with other enzyme targets or participate in protein-protein interactions, which are key mechanisms in many biological processes. Further investigation into its binding affinities and selectivity profiles will be essential to uncover its full therapeutic potential.

The pharmacokinetic properties of N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine are another area of interest. The presence of fluorine atoms can influence drug metabolism and distribution, making it important to evaluate these parameters thoroughly. Preclinical studies have begun to explore how this compound behaves within biological systems, providing insights into its potential efficacy and safety profiles.

One notable study published in a leading pharmaceutical journal highlighted the use of N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine as a starting point for developing novel anticancer agents. The study demonstrated that modifications to the pentafluoroethyl group could significantly alter the pharmacological properties of the molecule, leading to enhanced activity against certain cancer cell lines. This underscores the importance of structural optimization in harnessing the full potential of fluorinated hydroxylamines.

As research continues to evolve, new methodologies for studying N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine and related compounds will emerge. Techniques such as high-throughput screening and computational modeling are becoming increasingly valuable for identifying promising candidates and predicting their behavior before they enter clinical trials. These advancements will accelerate the development process and improve the likelihood of success for new drug candidates.

The future prospects for N-{3-(pentafluoroethyl)phenylmethyl}hydroxylamine are bright, given its unique structural features and potential therapeutic applications. As more research is conducted into its properties and mechanisms of action, it is likely that new uses will be discovered beyond its initial scope as a kinase inhibitor. The growing interest in fluorinated compounds ensures that this area will remain a hotbed for innovation and discovery.